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Application Notes and Protocols for MK-801
Administration in Rodents
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the standard dosage and

administration of MK-801 (Dizocilpine), a non-competitive N-methyl-D-aspartate (NMDA)

receptor antagonist, in rats and mice for research purposes. This document includes detailed

protocols for solution preparation, administration, and common behavioral assays, alongside a

summary of typical dosages and a diagram of the relevant signaling pathway.

Overview and Mechanism of Action
MK-801 is a widely used pharmacological tool to induce behavioral and cognitive changes in

rodents, modeling aspects of neuropsychiatric disorders such as schizophrenia.[1][2] It acts as

a potent and selective non-competitive antagonist of the NMDA receptor, a glutamate receptor

crucial for synaptic plasticity and memory function.[3][4] MK-801 binds within the ion channel of

the NMDA receptor, preventing the influx of calcium ions (Ca²⁺) and thereby blocking its

function in a use- and voltage-dependent manner.[3] This blockade disrupts normal

glutamatergic neurotransmission, leading to a range of behavioral effects.
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The dosage of MK-801 required to elicit specific behavioral effects varies between rats and

mice and depends on the experimental paradigm. The most common route of administration is

intraperitoneal (IP) injection.

Table 1: Standard MK-801 Dosages in Rats
Dosage Range (mg/kg) Observed Effects Reference(s)

0.05 - 0.1
Impaired learning and memory,

cognitive deficits.[5][6]
[5][6]

0.1 - 0.6
Dose-dependent locomotor

hyperactivity.[7][8]
[7][8]

≥ 0.2
Gross intoxication, impaired

sensorimotor function.[5]
[5]

0.5

Severe acute behavioral

changes including

restlessness, hyperactivity, and

motor disturbances.[9]

[9]

1.0 - 10.0
Prevention of NMDA-induced

neuronal degeneration.[10]
[10]

Table 2: Standard MK-801 Dosages in Mice
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Dosage Range (mg/kg) Observed Effects Reference(s)

0.01 - 0.1
Impaired object recognition

memory (state-dependent).[11]
[11]

0.1

Diminished spontaneous

alternation in Y-maze, social

investigation reduction.[1]

[1]

0.12 - 0.15
Hyperlocomotion and social

deficits.[1][2]
[1][2]

0.15 - 1.0 Stereotypic behaviors.

0.2 - 0.3 Decreased self-grooming.[1][2] [1][2]

0.5 - 1.0 Ataxic-like movements.[1] [1]

10.0
Irreversible degeneration of

some cortical neurons.

Experimental Protocols
MK-801 Solution Preparation
Materials:

(+)-MK-801 hydrogen maleate (Dizocilpine maleate)

Sterile 0.9% saline solution

Sterile vials

Vortex mixer or sonicator

Procedure:

Calculate the required amount of MK-801 based on the desired final concentration and

volume.

Weigh the MK-801 powder accurately.
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Dissolve the MK-801 powder in sterile 0.9% saline to the desired concentration.[9]

Sonication may facilitate dissolution.

Ensure the solution is clear and free of particulates.

Store the solution appropriately, protected from light. For short-term use, refrigeration is

typically adequate.

Intraperitoneal (IP) Injection Protocol
Materials:

Prepared MK-801 solution

Sterile syringes (1 mL is suitable for most applications)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[2][7]

70% ethanol for disinfection

Animal scale

Procedure:

Weigh the animal to determine the correct injection volume. The injection volume should not

exceed 10 ml/kg.[7][11]

Gently restrain the animal. For mice, this can often be done by one person. For rats, a two-

person technique may be preferred.[2][7]

Position the animal on its back with its head tilted slightly downwards to move the abdominal

organs cranially.[2]

Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and

urinary bladder.[7][8]

Disinfect the injection site with 70% ethanol.[8]

Insert the needle, bevel up, at a 30-45° angle.[1][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK5274/
https://pubmed.ncbi.nlm.nih.gov/38332572/
https://synapse.patsnap.com/article/what-are-nmda-receptor-antagonists-and-how-do-they-work
https://synapse.patsnap.com/article/what-are-nmda-receptor-antagonists-and-how-do-they-work
https://www.youtube.com/watch?v=tW09dUa-JZk
https://pubmed.ncbi.nlm.nih.gov/38332572/
https://synapse.patsnap.com/article/what-are-nmda-receptor-antagonists-and-how-do-they-work
https://pubmed.ncbi.nlm.nih.gov/38332572/
https://synapse.patsnap.com/article/what-are-nmda-receptor-antagonists-and-how-do-they-work
https://pubmed.ncbi.nlm.nih.gov/30227149/
https://pubmed.ncbi.nlm.nih.gov/30227149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5962351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4425283/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspirate by pulling back slightly on the plunger to ensure no blood or urine is drawn. If fluid is

aspirated, withdraw the needle and reinject at a different site with a fresh needle and syringe.

[8]

Inject the solution smoothly.

Withdraw the needle and return the animal to its cage.

Monitor the animal for any adverse reactions.

Key Behavioral Assays
The following are brief overviews of common behavioral tests used to assess the effects of MK-

801. It is recommended to allow a 30-minute interval between MK-801 administration and the

start of behavioral testing.[9]

Open Field Test (for Locomotor Activity)
Apparatus: A square or circular arena with walls to prevent escape.

Procedure:

Administer MK-801 or vehicle via IP injection.

After the 30-minute absorption period, place the animal in the center of the open field arena.

Allow the animal to explore the arena for a set period (e.g., 25-30 minutes).[9]

Record and analyze locomotor activity, typically measured as total distance traveled, using

automated tracking software.

Y-Maze Test (for Spatial Working Memory)
Apparatus: A maze with three identical arms set at a 120-degree angle from each other.[9]

Procedure:

Administer MK-801 or vehicle via IP injection.
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After the 30-minute absorption period, place the animal at the end of one arm, facing the

center.[9]

Allow the animal to freely explore the maze for a set duration (e.g., 8 minutes).[9]

Record the sequence of arm entries. A spontaneous alternation is defined as consecutive

entries into all three different arms.[9]

Calculate the percentage of spontaneous alternations to assess spatial working memory.

Morris Water Maze (for Spatial Learning and Memory)
Apparatus: A large circular pool filled with opaque water, containing a hidden escape platform.

Procedure:

Acquisition Phase:

Administer MK-801 or vehicle daily before the training trials.

Place the animal in the water at different starting locations.

Allow the animal a set time (e.g., 60 seconds) to find the hidden platform.

Record the escape latency (time to find the platform).

If the animal fails to find the platform within the allotted time, guide it to the platform.

Repeat for several trials per day over multiple days.

Probe Trial (to assess memory):

Remove the escape platform from the pool.

Place the animal in the pool and allow it to swim for a set time (e.g., 60 seconds).

Record the time spent in the target quadrant where the platform was previously located.
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NMDA Receptor Signaling Pathway Blockade by MK-801
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Caption: Blockade of the NMDA receptor ion channel by MK-801.
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Caption: A typical workflow for behavioral experiments involving MK-801.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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